2-(4-Methylpiperazin-1-yl)benzonitrile hydrochloride
Overview
Description
“2-(4-Methylpiperazin-1-yl)benzonitrile hydrochloride” is a chemical compound with the CAS Number: 952281-56-0 . It has a molecular weight of 237.73 . The compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(4-methyl-1-piperazinyl)benzonitrile hydrochloride . The InChI code is 1S/C12H15N3.ClH/c1-14-6-8-15(9-7-14)12-5-3-2-4-11(12)10-13;/h2-5H,6-9H2,1H3;1H .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . It has a molecular weight of 237.73 . The IUPAC name is 2-(4-methyl-1-piperazinyl)benzonitrile hydrochloride and the InChI code is 1S/C12H15N3.ClH/c1-14-6-8-15(9-7-14)12-5-3-2-4-11(12)10-13;/h2-5H,6-9H2,1H3;1H .Scientific Research Applications
Antiviral Applications : This compound has shown promise in treating Hepatitis C Virus (HCV) infections. One study identified a derivative of this compound as a potent HCV inhibitor, effective in blocking HCV replication at the entry stage (Jiang et al., 2020).
Histamine H4 Receptor Ligands : It has been used in the synthesis of ligands for the histamine H4 receptor. These ligands have shown potential as anti-inflammatory agents and for pain relief (Altenbach et al., 2008).
Antimycobacterial Agents : Derivatives of this compound have displayed significant antimycobacterial activity against Mycobacterium tuberculosis, suggesting potential for tuberculosis treatment (Patel et al., 2014).
Glucosidase Inhibitors with Antioxidant Activity : This compound has been utilized in the synthesis of benzimidazole derivatives, showing effectiveness as glucosidase inhibitors with in vitro antioxidant activities, potentially useful in treating diabetes and oxidative stress-related diseases (Özil et al., 2018).
Synthesis of Imatinib Precursors : It has been used in the synthesis of key precursors for the cancer treatment drug imatinib (Koroleva et al., 2012).
Central Nervous System Agents : Certain derivatives have been synthesized to explore their potential as central nervous system agents, showing promising neuropsychopharmacological profiles (Liégeois et al., 1994).
Safety and Hazards
The compound has several hazard statements including H302, H312, H315, H319, H332, H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, not eating, drinking, or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-(4-methylpiperazin-1-yl)benzonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3.ClH/c1-14-6-8-15(9-7-14)12-5-3-2-4-11(12)10-13;/h2-5H,6-9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBBCYNLKXNMTCS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=CC=C2C#N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methylpiperazin-1-yl)benzonitrile hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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